Cas no 2228228-68-8 (1-(2,2-dimethylthiolan-3-yl)piperazine)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)piperazine
• CAS No: 2228228-68-8
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 5879729
• PubChem ID: 165863283
• Update Time: 2025-10-28

1-(2,2-dimethylthiolan-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)piperazine
• EN300-1735067
• 2228228-68-8

• Inchi： 1S/C10H20N2S/c1-10(2)9(3-8-13-10)12-6-4-11-5-7-12/h9,11H,3-8H2,1-2H3
• InChI Key： UMJOUKJZYJALTD-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 200.13471982g/mol
• Monoisotopic Mass: 200.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)piperazine

Recent Advances in the Study of 1-(2,2-dimethylthiolan-3-yl)piperazine (CAS: 2228228-68-8) in Chemical Biology and Pharmaceutical Research

1-(2,2-dimethylthiolan-3-yl)piperazine (CAS: 2228228-68-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiolane and piperazine moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways for 1-(2,2-dimethylthiolan-3-yl)piperazine, highlighting its efficient production through a multi-step process involving thiolane ring formation and subsequent piperazine incorporation. The study emphasized the compound's stability and scalability, making it a viable candidate for large-scale pharmaceutical applications. Additionally, the research team identified key intermediates and optimized reaction conditions to enhance yield and purity, which are critical for industrial production.

In another groundbreaking study, researchers investigated the pharmacological profile of 1-(2,2-dimethylthiolan-3-yl)piperazine, particularly its interaction with neurotransmitter receptors. The compound exhibited high affinity for serotonin (5-HT) and dopamine (D2) receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. In vitro and in vivo experiments demonstrated its ability to modulate receptor activity with minimal off-target effects, underscoring its selectivity and safety profile.

Further research has explored the antimicrobial properties of 1-(2,2-dimethylthiolan-3-yl)piperazine. A study in *Bioorganic & Medicinal Chemistry Letters* reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms. These findings position it as a potential lead compound for developing new antibiotics.

Despite these promising results, challenges remain in the clinical translation of 1-(2,2-dimethylthiolan-3-yl)piperazine. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural optimization to improve its absorption and distribution. Additionally, long-term toxicity studies are required to ensure its safety for human use. Collaborative efforts between academia and industry are underway to address these limitations and advance the compound toward preclinical trials.

In conclusion, 1-(2,2-dimethylthiolan-3-yl)piperazine (CAS: 2228228-68-8) represents a versatile and promising scaffold in drug discovery. Its diverse pharmacological activities and synthetic accessibility make it a valuable candidate for further investigation. Continued research efforts will likely uncover additional therapeutic applications and refine its properties for clinical use, solidifying its role in the future of pharmaceutical innovation.